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Compound of Interest

Compound Name: Nicorandil-d4

Cat. No.: B021166 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Nicorandil-d4 in a laboratory setting.

This document provides critical safety and logistical information for the proper management of

Nicorandil-d4, a deuterated analog of the potent vasodilator Nicorandil. Adherence to these

procedures is essential to ensure personnel safety and to maintain a safe laboratory

environment. Nicorandil-d4, like its parent compound, should be handled with care due to its

pharmacological activity and potential hazards.

Hazard Identification and Risk Assessment
Nicorandil-d4 is classified as a potent pharmaceutical compound. The primary hazards include

potential cardiovascular effects upon accidental exposure, and it may cause serious eye

damage.[1][2] A thorough risk assessment should be conducted before any handling of the

material to identify and mitigate potential exposure risks.

Physical and Chemical Properties Summary
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Property Value

Chemical Formula C₈H₅D₄N₃O₄[1]

Molecular Weight 215.20 g/mol

Physical Status Solid[1]

Appearance White to off-white solid[1]

Melting Point 92 - 93 °C[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Nicorandil-d4 to prevent skin, eye, and

respiratory exposure.

PPE Requirements Summary

Situation Required PPE

Handling Solid Compound

- Chemical-resistant gloves (Nitrile, double-

gloving recommended) - Laboratory coat -

Safety glasses with side shields or chemical

splash goggles[4] - For procedures with a risk of

aerosol generation (e.g., weighing), a NIOSH-

approved respirator is recommended.

Handling Solutions

- Chemical-resistant gloves (Nitrile) - Laboratory

coat - Safety glasses with side shields or

chemical splash goggles[4]

Cleaning Spills

- Chemical-resistant gloves (Nitrile, double-

gloving) - Impervious gown - Safety glasses and

face shield - NIOSH-approved respirator

Engineering Controls
Engineering controls are the primary means of minimizing exposure to Nicorandil-d4.
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Ventilation: All handling of solid Nicorandil-d4 that may generate dust or aerosols, such as

weighing or transferring powder, must be performed in a certified chemical fume hood or a

glove box.

Containment: For procedures involving larger quantities or with a higher risk of

aerosolization, the use of a containment ventilated enclosure (CVE) or an isolator is

recommended.

Step-by-Step Handling Procedures
1. Preparation and Weighing:

Designate a specific area within a fume hood for handling Nicorandil-d4.
Before starting, ensure all necessary PPE is worn correctly.
Use a disposable weighing paper or a tared container to weigh the solid compound.
Handle the compound gently to avoid generating dust.
Clean the weighing area and any utensils with a suitable solvent (e.g., 70% ethanol) and
dispose of the cleaning materials as hazardous waste.

2. Solution Preparation:

Prepare solutions within a chemical fume hood.
Add the solvent to the weighed Nicorandil-d4 slowly to avoid splashing.
Ensure the container is securely capped and labeled appropriately with the compound name,
concentration, date, and hazard symbols.

3. Storage:

Store Nicorandil-d4 in a tightly sealed, clearly labeled container.[4]
Keep it in a cool, dry, and well-ventilated area, away from incompatible materials.[4][5]
Access to the storage area should be restricted to authorized personnel.

Emergency Procedures
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[1][3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material and

place in a sealed container for disposal. For

large spills, contact the institution's

environmental health and safety department.[5]

Disposal Plan
All waste contaminated with Nicorandil-d4 must be treated as hazardous chemical waste.

Solid Waste: Contaminated items such as gloves, weighing papers, and disposable labware

should be collected in a dedicated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing Nicorandil-d4 should be collected in a labeled,

sealed, and chemical-resistant waste container. Do not pour down the drain.

Disposal Route: All hazardous waste must be disposed of through the institution's certified

hazardous waste management program.
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Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of Nicorandil-
d4.
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Handling Workflow for Solid Nicorandil-d4
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Caption: Workflow for handling solid Nicorandil-d4.
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Disposal Workflow for Nicorandil-d4 Waste
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Caption: Disposal workflow for Nicorandil-d4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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